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Compound of Interest

Compound Name: DC-6-14

Cat. No.: B6599469 Get Quote

Essential Safety and Handling Guide for DC-6-14
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the cationic lipid DC-6-14 (O,O'-ditetradecanoyl-N-(α-

trimethylammonioacetyl)diethanolamine chloride), including personal protective equipment

(PPE) recommendations, handling procedures, and disposal plans.

Chemical and Physical Properties
A summary of the key properties of DC-6-14 is provided in the table below for quick reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b6599469?utm_src=pdf-interest
https://www.benchchem.com/product/b6599469?utm_src=pdf-body
https://www.benchchem.com/product/b6599469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6599469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C37H73ClN2O5

Formula Weight 661.45

Purity >99%

CAS Number 107086-76-0

Storage Temperature -20°C

Stability 1 Year

Appearance Not specified

Hygroscopic No

Light Sensitive No

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling DC-6-14 to

minimize exposure and ensure personal safety.

Protection Type Recommended Equipment

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and other protective clothing as

necessary to prevent skin contact.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, a NIOSH-approved respirator is

recommended.

Handling and Storage
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Proper handling and storage are crucial for maintaining the integrity of DC-6-14 and ensuring a

safe laboratory environment.

Handling:

Avoid contact with eyes, skin, and clothing.[1][2]

Avoid inhalation of dust or aerosols.[1]

Use only in a well-ventilated area, preferably under a chemical fume hood.[1]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Store at -20°C.

Keep the container tightly sealed in a cool, well-ventilated area.

Protect from direct sunlight and sources of ignition.

Accidental Release Measures
In the event of a spill or accidental release, follow these procedures to mitigate the situation

safely.

Personal Precautions:

Wear full personal protective equipment, including respiratory protection.

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Avoid breathing vapors, mist, dust, or gas.

Environmental Precautions:
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Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains or watercourses.

Methods for Cleaning Up:

Wipe, scrape, or soak up the spill with an inert material.

Place the material in a suitable container for disposal.

Wash the spill area with detergent and water.

First-Aid Measures
In case of exposure, immediate medical attention is crucial. Follow these first-aid guidelines:

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR). Seek immediate medical attention.

Skin Contact

Remove contaminated clothing and shoes.

Rinse the affected skin area thoroughly with

large amounts of water. Call a physician.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician.

Disposal Considerations
Dispose of DC-6-14 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. It is the responsibility of the waste generator to
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determine the toxicity and physical properties of the material generated to determine the proper

waste classification and disposal methods.

Experimental Workflow: Handling DC-6-14
The following diagram illustrates the standard workflow for safely handling DC-6-14 in a

laboratory setting, from preparation to disposal.
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Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (e.g., fume hood)

Retrieve DC-6-14 from -20°C storage

Weigh or measure the required amount

Perform experimental procedure

Decontaminate work surfaces

Dispose of waste in designated chemical waste container

Remove and properly dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Standard Operating Procedure for Handling DC-6-14
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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